Cas no 30956-43-5 (Butanoic acid,3-hydroxy-, 1-methylhexyl ester)

Butanoic acid,3-hydroxy-, 1-methylhexyl ester structure
30956-43-5 structure
Product Name:Butanoic acid,3-hydroxy-, 1-methylhexyl ester
CAS No:30956-43-5
MF:C11H22O3
MW:202.290584087372
CID:314014
PubChem ID:35695
Update Time:2025-04-19

Butanoic acid,3-hydroxy-, 1-methylhexyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,3-hydroxy-, 1-methylhexyl ester
    • heptan-2-yl 3-hydroxybutanoate
    • 3-Hydroxybutyric acid, 2-heptyl ester
    • 1-Methylhexyl beta-oxybutyrate
    • BRN 1860140
    • 30956-43-5
    • BUTYRIC ACID, 3-HYDROXY-, 2-HEPTYL ESTER
    • DTXSID70953099
    • Inchi: 1S/C11H22O3/c1-4-5-6-7-10(3)14-11(13)8-9(2)12/h9-10,12H,4-8H2,1-3H3
    • InChI Key: SLFCZFVUICPREE-UHFFFAOYSA-N
    • SMILES: O(C(CC(C)O)=O)C(C)CCCCC

Computed Properties

  • Exact Mass: 202.15696
  • Monoisotopic Mass: 202.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 0.954
  • Boiling Point: 289.1°Cat760mmHg
  • Flash Point: 111.8°C
  • Refractive Index: 1.443
  • PSA: 46.53
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